1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(o-tolyl)urea

• IUPAC Name: 1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C19H20N2O2/c1-13-7-3-5-9-17(13)21-19(22)20-14(2)11-16-12-15-8-4-6-10-18(15)23-16/h3-10,12,14H,11H2,1-2H3,(H2,20,21,22)
• InChI Key: DUHUELNPVUHFDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC(C)CC2=CC3=CC=CC=C3O2
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Osmolyte Mixtures in Marine Organisms

Research on osmolyte mixtures, specifically focusing on the thermodynamic compensation of urea and trimethylamine N-oxide (TMAO) interactions with proteins, reveals insights into the biochemical adaptation strategies of marine organisms. Marine cartilaginous fishes and coelacanths utilize a combination of urea (a denaturant) and methylamines (a stabilizer) as osmolytes to counteract environmental water stress, indicating a balanced approach to protein stabilization and environmental adaptation (Lin & Timasheff, 1994).

Synthesis and Antimicrobial Screening

The synthesis and characterization of benzofuran aryl ureas and carbamates demonstrate their significance in developing new antimicrobial agents. This research outlines the process of forming benzofuran rings and further transforming them into ureas and carbamates, which were then tested for antimicrobial activities, indicating their potential utility in creating biologically active compounds (Kumari et al., 2019).

Polymer Research

A study on the synthesis and characterization of methacrylate polymer bearing a chalcone side group, starting from a benzofuran compound, delves into the development of materials with specific dielectric and thermal properties. This research contributes to the field of material science, offering insights into the potential applications of benzofuran derivatives in creating advanced polymers with tailored characteristics (Çelik & Coskun, 2018).

Molecular Docking and Biological Activities

Investigations into the structural, electronic, and vibrational properties of benzofuran-carboxylic acids derivatives through DFT calculations and molecular docking studies reveal their potential inhibitor effects against cancer and microbial diseases. This research highlights the versatility of benzofuran derivatives in contributing to the development of new therapeutic agents (Sagaama et al., 2020).

Characterization and Theoretical Study

The characterization and theoretical study of 1-benzyl-3-furoyl-1-phenylthiourea, a thiourea derivative synthesized from a benzofuran compound, emphasize the compound's molecular stability and interactions. This research provides a foundation for understanding the chemical behavior of benzofuran-derived thioureas, which could be relevant in various chemical and pharmaceutical applications (Lestard et al., 2015).